![molecular formula C21H18N2O5 B5297465 2-ethoxy-6-nitro-4-[2-(2-quinolinyl)vinyl]phenyl acetate](/img/structure/B5297465.png)
2-ethoxy-6-nitro-4-[2-(2-quinolinyl)vinyl]phenyl acetate
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Overview
Description
2-ethoxy-6-nitro-4-[2-(2-quinolinyl)vinyl]phenyl acetate is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, which have made it an interesting subject of research.
Mechanism of Action
The mechanism of action of 2-ethoxy-6-nitro-4-[2-(2-quinolinyl)vinyl]phenyl acetate is not fully understood. However, it has been suggested that this compound may act as a nitric oxide donor, releasing nitric oxide in a controlled manner. Nitric oxide is a signaling molecule that plays an important role in the regulation of various physiological processes, including blood pressure, neurotransmission, and immune response.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. For example, it has been shown to increase the production of nitric oxide in endothelial cells, which can lead to vasodilation and a decrease in blood pressure. This compound has also been found to inhibit the activity of angiotensin-converting enzyme, which is involved in the regulation of blood pressure.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-ethoxy-6-nitro-4-[2-(2-quinolinyl)vinyl]phenyl acetate in lab experiments is its ability to release nitric oxide in a controlled manner. This can be useful for studying the role of nitric oxide in various biological processes. However, one of the limitations of using this compound is its potential toxicity, which can vary depending on the concentration used.
Future Directions
There are several future directions for research on 2-ethoxy-6-nitro-4-[2-(2-quinolinyl)vinyl]phenyl acetate. One area of research could be the development of new nitric oxide donors that are less toxic and more selective. Another area of research could be the study of the effects of this compound on different biological processes, such as neurotransmission and immune response. Additionally, this compound could be studied for its potential use in the treatment of various diseases, such as hypertension and neurodegenerative disorders.
Conclusion:
In conclusion, this compound is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, which make it a useful tool for studying different biological processes. The synthesis method, scientific research application, mechanism of action, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper.
Synthesis Methods
The synthesis of 2-ethoxy-6-nitro-4-[2-(2-quinolinyl)vinyl]phenyl acetate involves the reaction between 2-ethoxy-6-nitro-4-(2-nitrovinyl)phenol and 2-quinolinecarboxaldehyde in the presence of acetic anhydride. The reaction is carried out under reflux conditions for several hours, and the resulting product is obtained after purification by column chromatography.
Scientific Research Applications
2-ethoxy-6-nitro-4-[2-(2-quinolinyl)vinyl]phenyl acetate has been studied for its potential use in scientific research. It has been found to have various biochemical and physiological effects, which make it a useful tool for studying different biological processes. For example, this compound has been used to study the role of nitric oxide in the regulation of blood pressure and vascular tone.
properties
IUPAC Name |
[2-ethoxy-6-nitro-4-[(E)-2-quinolin-2-ylethenyl]phenyl] acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O5/c1-3-27-20-13-15(12-19(23(25)26)21(20)28-14(2)24)8-10-17-11-9-16-6-4-5-7-18(16)22-17/h4-13H,3H2,1-2H3/b10-8+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKQNUUTWQTZYMV-CSKARUKUSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OC(=O)C)[N+](=O)[O-])C=CC2=NC3=CC=CC=C3C=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC(=CC(=C1OC(=O)C)[N+](=O)[O-])/C=C/C2=NC3=CC=CC=C3C=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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